Cas no 1041026-64-5 (2-benzyl-6-(4-methylbenzenesulfonyl)-2,6-diazaspiro[3.3]heptane)

• Product Name: 2-benzyl-6-(4-methylbenzenesulfonyl)-2,6-diazaspiro[3.3]heptane
• CAS No: 1041026-64-5
• MF: C₁₉H₂₂N₂O₂S
• MW: 342.455183506012
• CID: 831951
• PubChem ID: 66833866
• Update Time: 2025-06-26

2-benzyl-6-(4-methylbenzenesulfonyl)-2,6-diazaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazaspiro[3.3]heptane, 2-[(4-Methylphenyl)sulfonyl]-6-(phenylMethyl)-
• 2-Benzyl-6-[(4-methylphenyl)sulfonyl]-2,6-diazaspiro[3.3]heptane
• 1-benzyl-3-(tert-butyl)-1H-pyrazole-5-carboxylic acid
• 1-benzyl-3-tert-butyl-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-(phenylmethyl)-
• 2-benzyl-5-tert-butyl-2H-pyrazole-3
• 2-benzyl-6-(p-toluenesulfonyl)-2,6-diazaspiro[3.3]heptane
• 2-benzyl-6-(toluene-4-sulfonyl)-2,6-diaza-spiro[3.3]heptane
• AC1MCIBR
• AC1Q1MDD
• ACMC-1C9LV
• Maybridge1_008889
• 2-benzyl-6-tosyl-2,6-diazaspiro[3.3]heptane
• 2-benzyl-6-(4-methylbenzenesulfonyl)-2,6-diazaspiro[3.3]heptane
• 6-benzyl-2-(4-methylphenyl)sulfonyl-2,6-diazaspiro[3.3]heptane
• 1041026-64-5
• AKOS037655861
• DB-192186
• D77335
• 2-[(4-Methylphenyl)sulfonyl]-6-(phenylmethyl)-2,6-diazaspiro[3.3]heptane
• SCHEMBL896577
• 2,6-Diazaspiro[3.3]heptane,2-[(4-methylphenyl)sulfonyl]-6-(phenylmethyl)-
• CS-D0630
• ZACIGTDVMNBTDK-UHFFFAOYSA-N

• Inchi： 1S/C19H22N2O2S/c1-16-7-9-18(10-8-16)24(22,23)21-14-19(15-21)12-20(13-19)11-17-5-3-2-4-6-17/h2-10H,11-15H2,1H3
• InChI Key： ZACIGTDVMNBTDK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC2(CN(CC3C=CC=CC=3)C2)C1)(=O)=O

Computed Properties

• Exact Mass: 342.14019912g/mol
• Monoisotopic Mass: 342.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-benzyl-6-(4-methylbenzenesulfonyl)-2,6-diazaspiro[3.3]heptane

Introduction to 2-Benzyl-6-(4-Methylbenzenesulfonyl)-2,6-Diazaspiro[3.3]heptane (CAS No. 1041026-64-5)

2-Benzyl-6-(4-methylbenzenesulfonyl)-2,6-diazaspiro[3.3]heptane (CAS No. 1041026-64-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are known for their diverse pharmacological properties and applications in drug discovery.

The spirocyclic structure of 2-Benzyl-6-(4-methylbenzenesulfonyl)-2,6-diazaspiro[3.3]heptane is characterized by a central seven-membered ring with two nitrogen atoms and a benzyl substituent attached to one of the nitrogen atoms. Additionally, the presence of a 4-methylbenzenesulfonyl group adds to the compound's complexity and contributes to its potential biological activity. The combination of these functional groups provides a unique scaffold that can be explored for various therapeutic applications.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery, particularly in the development of novel therapeutics for diseases such as cancer, neurodegenerative disorders, and infectious diseases. The spirocyclic nature of these compounds often confers enhanced stability, bioavailability, and target selectivity, making them attractive candidates for further investigation.

In the context of medicinal chemistry, 2-Benzyl-6-(4-methylbenzenesulfonyl)-2,6-diazaspiro[3.3]heptane has been studied for its potential as a lead compound in the development of new drugs. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary studies have shown that this compound exhibits promising inhibitory activity against certain kinases, which are key targets in cancer therapy.

The enzymatic inhibition properties of 2-Benzyl-6-(4-methylbenzenesulfonyl)-2,6-diazaspiro[3.3]heptane have been evaluated using various biochemical assays and cell-based models. These studies have demonstrated that the compound can effectively inhibit the activity of specific kinases at low micromolar concentrations, suggesting its potential as a therapeutic agent for cancer treatment.

Beyond its enzymatic inhibition properties, 2-Benzyl-6-(4-methylbenzenesulfonyl)-2,6-diazaspiro[3.3]heptane has also been investigated for its ability to modulate other biological processes. For example, recent research has explored its effects on cellular signaling pathways and gene expression profiles. These studies have revealed that the compound can influence key signaling cascades involved in cell proliferation and survival, further supporting its potential as a multifaceted therapeutic agent.

In addition to its biological activities, the chemical synthesis of 2-Benzyl-6-(4-methylbenzenesulfonyl)-2,6-diazaspiro[3.3]heptane has been optimized to improve yield and purity. Various synthetic routes have been developed to access this compound efficiently, including multistep syntheses involving selective functional group manipulations and ring-forming reactions. These synthetic strategies have facilitated the production of sufficient quantities of the compound for further biological evaluation and preclinical testing.

The preclinical evaluation of 2-Benzyl-6-(4-methylbenzenesulfonyl)-2,6-diazaspiro[3.3]heptane has shown promising results in various animal models of disease. For instance, studies in rodent models have demonstrated that the compound can effectively reduce tumor growth and improve survival rates when administered at appropriate doses. These findings have paved the way for further clinical development and potential translation into human therapies.

In conclusion, 2-Benzyl-6-(4-methylbenzenesulfonyl)-2,6-diazaspiro[3.3]heptane (CAS No. 1041026-64-5) represents a promising lead compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research efforts aim to elucidate its mechanism of action, optimize its pharmacological properties, and advance it through preclinical and clinical stages towards potential therapeutic applications.